Cas no 31788-85-9 (a-Phenyl-1-pyrrolidineethanamine)

a-Phenyl-1-pyrrolidineethanamine is a synthetic organic compound featuring a phenyl group attached to a pyrrolidine-substituted ethanamine backbone. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and chemical research. The compound's rigid pyrrolidine ring enhances stereochemical stability, while the phenyl group contributes to lipophilicity, influencing binding interactions in biological systems. Its well-defined molecular architecture allows for precise modifications, facilitating applications in medicinal chemistry, particularly in the development of receptor-targeting agents. High purity grades are available for research use, ensuring reproducibility in experimental settings. The compound's stability under standard laboratory conditions further supports its utility in synthetic and mechanistic studies.

a-Phenyl-1-pyrrolidineethanamine structure

31788-85-9 structure

Product Name:a-Phenyl-1-pyrrolidineethanamine

CAS No:31788-85-9

MF:C₁₂H₂₀Cl₂N₂

MW:263.206601142883

CID:1452942

PubChem ID:9856552

Update Time:2025-10-19

a-Phenyl-1-pyrrolidineethanamine Chemical and Physical Properties

Names and Identifiers

- a-Phenyl-1-pyrrolidineethanamine
- a-Phenyl-1-pyrrolidineethanamine 2HCl
- 31788-85-9
- AB89447
- DB-243040
- a-Phenyl-1-pyrrolidineethanaminedihydrochloride
- AB88776
- C78137
- SCHEMBL6009377
- 1-Phenyl-2-(pyrrolidin-1-yl)ethan-1-amine dihydrochloride
- ALPHA-PHENYL-1-PYRROLIDINEETHANAMINE DIHYDROCHLORIDE
- 1-Phenyl-2-pyrrolidin-1-ylethanamine;dihydrochloride
- Inchi： 1S/C12H18N2.2ClH/c13-12(10-14-8-4-5-9-14)11-6-2-1-3-7-11;;/h1-3,6-7,12H,4-5,8-10,13H2;2*1H
- InChI Key： VTCVLRYWGCNNHP-UHFFFAOYSA-N
- SMILES： Cl.Cl.N1(CC(C2C=CC=CC=2)N)CCCC1

Computed Properties

Exact Mass: 190.14714
Monoisotopic Mass: 262.1003540g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 158
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.3Å²

Experimental Properties

PSA: 29.26

a-Phenyl-1-pyrrolidineethanamine Pricemore >>

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